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Welcome to the technical support center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guides and frequently asked questions
(FAQs) for adapting guanidine isothiocyanate (GITC)-based RNA extraction methods for use
with small sample volumes.

Frequently Asked Questions (FAQs)

Q1: What is the minimum amount of starting material required for a successful RNA extraction
using the guanidine isothiocyanate method?

The single-step acid guanidinium thiocyanate-phenol-chloroform method is highly adaptable
and can be scaled down for minute quantities of cells or tissue.[1][2] While there is no absolute
minimum, successful RNA extractions have been performed on samples ranging from a few
milligrams of tissue to as few as 1,000 cells. For very low-input samples, the use of a carrier
like RNase-free glycogen during the precipitation step is highly recommended to improve the
recovery of the RNA pellet.[3]
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Q2: 1 am expecting a very low RNA yield. How can | ensure | don't lose the pellet during
precipitation and washing steps?

Low RNA content can result in a pellet that is difficult or impossible to see after precipitation.[3]
To mitigate this:

» Use a Carrier: Add an inert co-precipitant, such as RNase-free glycogen, to the isopropanol
precipitation step. This will help visualize the pellet.

o Extended Precipitation: After adding isopropanol, extend the incubation period (e.g.,
overnight at -20°C) to maximize RNA precipitation.[4]

o Careful Aspiration: When removing the supernatant after centrifugation, use a pipette to
carefully aspirate the liquid instead of decanting. This reduces the risk of accidentally
discarding an invisible pellet.[3]

o Mindful Washing: During the 75% ethanol wash, be gentle and ensure the pellet is not
dislodged.

Q3: My A260/A230 ratio is low after extraction. What does this indicate and how can | fix it?

A low A260/A230 ratio (typically below 1.8) often indicates contamination with guanidine
isothiocyanate salts from the lysis buffer.[5] Phenol contamination can also contribute to a low
ratio. To resolve this:

o Thorough Washing: Ensure the RNA pellet is properly washed with 75% ethanol. You can
perform an additional wash step to help remove residual salts.

o Complete Removal of Supernatant: After the final wash and centrifugation, carefully remove
all traces of ethanol before air-drying the pellet.

e Avoid Over-drying: Do not over-dry the pellet, as this can make it difficult to resuspend,
potentially leaving contaminants behind.

o Re-precipitation: If the sample is already purified but has a low A260/A230 ratio, you can
perform an ethanol precipitation to further clean the RNA.
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Q4: My A260/A280 ratio is below 1.8. What is the likely cause and solution?
Alow A260/A280 ratio suggests contamination with proteins or phenol.[6]

o Protein Contamination: This can occur if the homogenization or lysis is incomplete, or if part
of the interphase or organic phase is carried over with the aqueous phase. To avoid this, be
meticulous when transferring the aqueous phase after phase separation.

e Phenol Contamination: If the agueous phase is contaminated with phenol, it will significantly
impact the A260/A280 ratio. Ensure you are using water-saturated phenol and that the
phases are well-separated before transferring the aqueous layer.

Troubleshooting Guide
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Problem Possible Cause(s) Recommended Solution(s)
Ensure the tissue is thoroughly
disrupted or the cells are

o completely lysed in the
_ Incomplete homogenization or o _ _
Low RNAYield guanidine thiocyanate solution.

lysis of the sample. ] )
For tough tissues, consider

mechanical disruption

methods.

Insufficient volume of lysis
solution for the amount of

starting material.

Increase the initial volume of
the lysis solution to ensure
complete inactivation of

RNases and efficient cell lysis.

RNA pellet was accidentally

discarded.

If the pellet is not visible,
carefully aspirate supernatants
instead of decanting. Use a
carrier like glycogen to aid

visualization.[3]

Ineffective RNA precipitation.

Increase the precipitation time
at -20°C or -80°C. Ensure the
isopropanol is at room
temperature before adding to

the aqueous phase.

Incomplete solubilization of the
final RNA pellet.

After adding RNase-free water
or buffer, incubate at 55-60°C
for 10-15 minutes to aid in
dissolving the RNA.[7]

RNA Degradation (smearing

on a gel)

Use RNase-free tubes, tips,
and reagents. Wear gloves
o and change them frequently.
RNase contamination. )
Work quickly and keep
samples on ice whenever

possible.
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Snap-freeze fresh tissues in

liquid nitrogen and store at

Improper sample storage or
-80°C. Do not allow frozen

handling. )
samples to thaw before adding
the lysis buffer.

DNA Contamination (viscous ) Pass the lysate through a

_ , Incomplete shearing of _ , _

lysate or high molecular weight ] pipette multiple times to shear
genomic DNA.

band on a gel) the DNA.[8]
Carefully transfer the upper

Carryover of the interphase agueous phase without

during aqueous phase transfer.  disturbing the interphase
where DNA is located.

For downstream applications
sensitive to DNA, a DNase
treatment step is

recommended.

Experimental Protocols
Adapted Single-Step RNA Isolation for Small Sample
Volumes

This protocol is an adaptation of the classic acid guanidinium thiocyanate-phenol-chloroform
method for small sample inputs.

1. Sample Lysis:

o Tissues: For every 1-10 mg of tissue, add 200 pL of Denaturing Solution D (see recipe

below). Homogenize thoroughly using a micro-homogenizer.

e Cells: For 1 x 103to 1 x 10° cells, pellet the cells by centrifugation and add 200 pL of
Denaturing Solution D. Lyse the cells by repeated pipetting.

2. Phase Separation:
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To the 200 L of lysate, sequentially add:
o 20 pL of 2 M sodium acetate (pH 4.0)
o 200 pL of water-saturated phenol
o 40 pL of chloroform:isoamyl alcohol (49:1)
Vortex vigorously for 15 seconds and incubate on ice for 15 minutes.
Centrifuge at 12,000 x g for 15 minutes at 4°C.
. RNA Precipitation:

Carefully transfer the upper aqueous phase to a new RNase-free microcentrifuge tube. Be
cautious not to disturb the interphase.

Add an equal volume (approximately 200 pL) of isopropanol.
For very low expected yields, add 1-2 pL of RNase-free glycogen (20 mg/mL).

Mix gently by inversion and incubate at -20°C for at least 1 hour (or overnight for very low
inputs).

. RNA Wash and Solubilization:
Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet the RNA.
Carefully discard the supernatant.
Wash the pellet with 500 pL of 75% ethanol (made with RNase-free water).
Centrifuge at 7,500 x g for 5 minutes at 4°C.
Carefully remove all of the ethanol.
Air-dry the pellet for 5-10 minutes. Do not over-dry.

Resuspend the RNA in an appropriate volume (e.g., 10-30 pL) of RNase-free water.
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 Incubate at 55-60°C for 10 minutes to fully dissolve the RNA.

Reagent Recipes:

e Denaturing Solution (Solution D): 4 M guanidinium thiocyanate, 25 mM sodium citrate (pH
7.0), 0.5% (w/v) N-lauroylsarcosine, and 0.1 M 2-mercaptoethanol (add fresh before use).[8]

e 2 M Sodium Acetate (pH 4.0): Dissolve 16.42 g of anhydrous sodium acetate in 40 mL of
water and 35 mL of glacial acetic acid. Adjust the volume to 100 mL with water.[8]

Data Presentation

Table 1: Recommended Reagent Volumes for Small Sample Inputs (Starting Point for
Optimization)

Chlorofor
. 2M
. Lysis . Water- m: 75%
Starting . Sodium Isopropa
. Solution Saturated Isoamyl Ethanol

Material Acetate nol

D Phenol Alcohol Wash

(pH 4.0)
(49:1)
<1lmg
tissue or < 100 pL 10 uL 100 pL 20 pL ~100 pL 250 pL
103 cells
1-10 mg
tissue or 200 pL 20 uL 200 uL 40 uL 200 uL 500 pL
103-106 H H H H H H
cells
10-50 mg
tissue or 500 pL 50 pL 500 pL 100 pL 500 pL 1mL
~ m

106-5x10° H H H H H
cells
50-100 mg
tissue or

1mL 100 pL 1mL 200 pL ~1lmL 1.5mL
5x106-107
cells
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Note: The volume of isopropanol should be equal to the volume of the recovered aqueous
phase.

Visualizations
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Caption: Workflow for RNA extraction from small sample volumes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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